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Introduction
2-Hydroxy-3,4-dimethoxybenzoic acid, also known as 3,4-dimethoxysalicylic acid, is a

phenolic compound that has garnered interest in various scientific fields. While not as widely

recognized as its structural isomers, its unique substitution pattern on the benzoic acid core

imparts specific chemical properties that make it a subject of study. This technical guide

provides a comprehensive overview of the discovery, history, and key experimental data related

to this molecule.

Discovery and Historical Context
The definitive discovery and first reported isolation or synthesis of 2-Hydroxy-3,4-
dimethoxybenzoic acid are not prominently documented in readily available historical

chemical literature. It is recognized as a natural product, having been identified as a constituent

of Eriostemon crowei, a flowering plant in the family Rutaceae. However, the primary scientific

report detailing this initial isolation has proven elusive in broad searches of modern databases.

The history of its related isomers provides some context. The study of hydroxy- and methoxy-

substituted benzoic acids is deeply rooted in the history of natural product chemistry and the

development of synthetic organic chemistry in the 19th and early 20th centuries. For instance,

the related compound ortho-vanillin (2-hydroxy-3-methoxybenzaldehyde) was first isolated in
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1876 by the renowned German chemist Ferdinand Tiemann. This era was characterized by the

isolation and structural elucidation of numerous compounds from plant sources, followed by

efforts to achieve their laboratory synthesis.

Given the structural relationship to well-known natural products like vanillin and salicylic acid, it

is plausible that 2-Hydroxy-3,4-dimethoxybenzoic acid was first isolated and characterized

during the extensive phytochemical investigations of the late 19th or early 20th century.

However, without the primary publication, the specific details of its discovery remain to be

definitively established.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxy-3,4-dimethoxybenzoic acid
is presented below. This data is compiled from various chemical databases and commercial

suppliers.

Property Value Source

Molecular Formula C₉H₁₀O₅ [1]

Molecular Weight 198.17 g/mol [1]

Melting Point 170-172 °C [2]

Appearance
White to off-white crystalline

powder

Solubility
Soluble in methanol, ethanol,

and other organic solvents.
[2]

CAS Number 5653-46-3 [1]

Experimental Protocols
Due to the absence of the primary literature detailing the initial isolation or synthesis, this guide

provides a generalized experimental protocol for the synthesis of a closely related compound,

veratric acid (3,4-dimethoxybenzoic acid), from which 2-hydroxy-3,4-dimethoxybenzoic acid
could potentially be derived through selective hydroxylation. This protocol is illustrative of the

chemical methodologies that would have been available to chemists in the early 20th century.
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Illustrative Synthesis of Veratric Acid (A Precursor)

A common historical method for the synthesis of veratric acid involves the oxidation of

veratraldehyde.

Materials:

Veratraldehyde (3,4-dimethoxybenzaldehyde)

Potassium permanganate (KMnO₄)

Sodium carbonate (Na₂CO₃)

Sulfuric acid (H₂SO₄)

Water

Ethanol

Procedure:

A solution of sodium carbonate is prepared in water.

Veratraldehyde is added to the sodium carbonate solution and the mixture is heated.

A solution of potassium permanganate in water is added portion-wise to the heated mixture

with stirring. The reaction is exothermic and the addition should be controlled to maintain a

moderate temperature.

After the addition is complete, the mixture is heated for an additional period to ensure the

completion of the oxidation. The disappearance of the purple color of the permanganate

indicates the end of the reaction.

The hot solution is filtered to remove the manganese dioxide precipitate.

The filtrate is cooled and acidified with sulfuric acid, leading to the precipitation of crude

veratric acid.
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The crude product is collected by filtration and recrystallized from hot water or an ethanol-

water mixture to yield pure veratric acid.

Logical Relationship of Synthesis
The following diagram illustrates the logical progression from a common starting material to the

target compound's structural class.

Veratraldehyde Oxidation
(e.g., KMnO4)

 Veratric Acid
(3,4-Dimethoxybenzoic Acid)

 Selective ortho-Hydroxylation
(Hypothetical Step)

 
2-Hydroxy-3,4-dimethoxybenzoic Acid

 

Click to download full resolution via product page

Caption: A potential synthetic logic from veratraldehyde.

Conclusion
While the precise historical details surrounding the discovery of 2-Hydroxy-3,4-
dimethoxybenzoic acid remain to be fully elucidated from primary sources, its identity as a

natural product and its relationship to other well-studied phenolic compounds are clear. The

provided physicochemical data offers a foundation for its use in research and development.

Further investigation into historical phytochemical literature of the Rutaceae family may yet

uncover the original report of its isolation, providing a more complete picture of the history of

this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling 2-Hydroxy-3,4-dimethoxybenzoic Acid: A
Historical and Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585096#2-hydroxy-3-4-dimethoxybenzoic-acid-
discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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